Cas no 5420-69-9 (2-phenoxyethyl 2-acetyloxypropanoate)

• Product Name: 2-phenoxyethyl 2-acetyloxypropanoate
• CAS No: 5420-69-9
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1590060
• PubChem ID: 222208
• Update Time: 2025-04-21

2-phenoxyethyl 2-acetyloxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2-phenoxyethyl 2-acetyloxypropanoate
• AC1L5BGR
• 2-Acetoxy-propionsaeure-(2-phenoxy-aethylester)
• 2-acetoxy-propionic acid-(2-phenoxy-ethyl ester)
• O-Acetyl-milchsaeure-(2-phenoxy-aethylester)
• AG-J-40122
• CTK4J9980
• 2-phenoxyethyl 2-(acetyloxy)propanoate
• NSC7744
• AC1Q5XHH
• AR-1E4765
• AC1L5BGR; 2-Acetoxy-propionsaeure-(2-phenoxy-aethylester); 2-acetoxy-propionic acid-(2-phenoxy-ethyl ester); O-Acetyl-milchsaeure-(2-phenoxy-aethylester); AG-J-40122; CTK4J9980; 2-phenoxyethyl 2-(acetyloxy)propanoate; NSC7744; AC1Q5XHH; AR-1E4765;
• 5420-69-9
• NSC-7744
• DTXSID10278495

• Inchi： 1S/C13H16O5/c1-10(18-11(2)14)13(15)17-9-8-16-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
• InChI Key： BHALFMRYERBTEL-UHFFFAOYSA-N
• SMILES： O(C(C(C)OC(C)=O)=O)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 1.56020